Cas no 618391-18-7 (3-(4-chlorophenyl)-4-oxo-4H-chromen-7-yl cyclohexanecarboxylate)

• Product Name: 3-(4-chlorophenyl)-4-oxo-4H-chromen-7-yl cyclohexanecarboxylate
• CAS No: 618391-18-7
• MF: C₂₂H₁₉ClO₄
• MW: 382.836865663528
• CID: 5554200
• Update Time: 2025-08-05

3-(4-chlorophenyl)-4-oxo-4H-chromen-7-yl cyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 3-(4-chlorophenyl)-4-oxo-4H-1-benzopyran-7-yl ester
• 3-(4-chlorophenyl)-4-oxo-4H-chromen-7-yl cyclohexanecarboxylate

• Inchi： 1S/C22H19ClO4/c23-16-8-6-14(7-9-16)19-13-26-20-12-17(10-11-18(20)21(19)24)27-22(25)15-4-2-1-3-5-15/h6-13,15H,1-5H2
• InChI Key： OBLZZILVNFYRBD-UHFFFAOYSA-N
• SMILES： C1(C(OC2=CC=C3C(=C2)OC=C(C2=CC=C(Cl)C=C2)C3=O)=O)CCCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 3-(4-chlorophenyl)-4-oxo-4H-chromen-7-yl cyclohexanecarboxylate

3-(4-Chlorophenyl)-4-Oxo-4H-Chromen-7-Yl Cyclohexanecarboxylate (CAS No. 618391-18-7): A Comprehensive Overview

3-(4-Chlorophenyl)-4-Oxo-4H-Chromen-7-Yl Cyclohexanecarboxylate, identified by the CAS registry number 618391-18-7, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound, characterized by its unique chromene framework and substituted cyclohexane carboxylate group, has garnered attention due to its versatile properties and applications. Recent advancements in synthetic methodologies and its integration into cutting-edge research have further highlighted its importance in modern chemical studies.

The structural elucidation of 3-(4-Chlorophenyl)-4-Oxo-4H-Chromen-7-Yl Cyclohexanecarboxylate reveals a complex yet well-defined architecture. The chromene moiety, a bicyclic structure comprising a benzene ring fused with a gamma-pyrone, serves as the core of this compound. The substitution pattern includes a 4-chlorophenyl group at the 3-position of the chromene ring, while the 7-position is occupied by a cyclohexanecarboxylate group. This combination not only imparts stability to the molecule but also introduces functional groups that can be exploited for further chemical transformations.

Recent studies have focused on the synthesis and characterization of this compound, leveraging advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. Researchers have demonstrated that the cyclohexanecarboxylate group can act as a versatile linker, enabling the construction of larger molecular frameworks with tailored properties. For instance, the integration of this compound into polymer systems has shown promise in enhancing thermal stability and mechanical robustness, making it a candidate for high-performance materials.

In terms of applications, 3-(4-Chlorophenyl)-4-Oxo-4H-Chromen-7-Yl Cyclohexanecarboxylate has been explored in drug delivery systems due to its ability to act as a bioisostere in medicinal chemistry. The chlorophenyl substituent contributes to lipophilicity, which is crucial for drug absorption and bioavailability. Furthermore, its role as a building block in supramolecular chemistry has been underscored by recent investigations into self-assembling structures, where it serves as a key component in forming nanoscale architectures.

The exploration of this compound's photophysical properties has also yielded intriguing results. The chromene system is known for its inherent fluorescence, which can be modulated by substituents such as the cyclohexanecarboxylate group. This property makes it an attractive candidate for applications in optoelectronics and sensors. Recent studies have demonstrated its potential as a fluorescent probe for detecting specific analytes in biological systems, highlighting its role in analytical chemistry.

From an environmental standpoint, researchers have investigated the biodegradability and toxicity profiles of 3-(4-Chlorophenyl)-4-Oxo-4H-Chromen-7-Yl Cyclohexanecarboxylate, ensuring its safe use in industrial and biomedical applications. These studies emphasize the importance of sustainable practices in chemical synthesis and application.

In conclusion, 3-(4-Chlorophenyl)-4-Oxo-4H-Chromen-7-Yl Cyclohexanecarboxylate (CAS No. 618391-18-7) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structure, coupled with recent advancements in synthetic and analytical techniques, positions it as a valuable asset in contemporary chemical research. As ongoing studies continue to uncover new dimensions of its utility, this compound is poised to make significant contributions to both academic and industrial sectors.